Cas no 2219370-80-4 (hexahydro-2H-1,3dioxolo4,5-cpyridin-2-one hydrochloride)

• Product Name: hexahydro-2H-1,3dioxolo4,5-cpyridin-2-one hydrochloride
• CAS No: 2219370-80-4
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• CID: 5213417
• PubChem ID: 137952344
• Update Time: 2025-06-28

hexahydro-2H-1,3dioxolo4,5-cpyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• hexahydro-2h-[1,3]dioxolo[4,5-c]pyridin-2-one hydrochloride
• hexahydro-2H-1,3dioxolo4,5-cpyridin-2-one hydrochloride

• Inchi： 1S/C6H9NO3.ClH/c8-6-9-4-1-2-7-3-5(4)10-6;/h4-5,7H,1-3H2;1H
• InChI Key： RXEFTZPOEWIZMV-UHFFFAOYSA-N
• SMILES： O=C1OC2CNCCC2O1.Cl

Additional information on hexahydro-2H-1,3dioxolo4,5-cpyridin-2-one hydrochloride

Comprehensive Overview of Hexahydro-2H-1,3-dioxolo[4,5-c]pyridin-2-one Hydrochloride (CAS No. 2219370-80-4)

Hexahydro-2H-1,3-dioxolo[4,5-c]pyridin-2-one hydrochloride (CAS No. 2219370-80-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a fused dioxolopyridine ring system, makes it a valuable intermediate for synthesizing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to bioactive alkaloids. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability studies.

In recent years, the demand for heterocyclic compounds like hexahydro-2H-1,3-dioxolo[4,5-c]pyridin-2-one has surged due to their versatility in medicinal chemistry. This compound’s CAS No. 2219370-80-4 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its pyridine-dioxolane hybrid scaffold offers a promising template for designing GABA receptor modulators or enzyme inhibitors, aligning with current trends in neuropharmacology and precision medicine.

The synthesis of hexahydro-2H-1,3-dioxolo[4,5-c]pyridin-2-one hydrochloride typically involves multistep organic reactions, including cyclocondensation and salt formation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for verifying its purity and structural integrity. Laboratories prioritize Good Manufacturing Practices (GMP) to ensure consistency, especially when the compound is used in preclinical trials or drug formulation.

From an industrial perspective, CAS No. 2219370-80-4 is cataloged by major chemical suppliers as a research-grade reagent. Its applications extend to peptide mimetics and small-molecule libraries, addressing the growing need for diverse chemical space in drug discovery. The compound’s stability under physiological pH conditions further supports its utility in in vitro assays and bioconjugation projects.

Environmental and safety profiles of hexahydro-2H-1,3-dioxolo[4,5-c]pyridin-2-one hydrochloride are rigorously evaluated. While not classified as hazardous, standard laboratory safety protocols (e.g., PPE, ventilation) are recommended during handling. Regulatory compliance, including REACH and FDA guidelines, is critical for its use in pharmaceutical applications.

Emerging studies explore its derivatives for antiviral and anti-inflammatory properties, coinciding with global interest in broad-spectrum therapeutics. The compound’s molecular docking potential with viral proteases or cytokine receptors is a hot topic in computational chemistry forums. Such investigations often reference CAS No. 2219370-80-4 as a foundational scaffold.

In summary, hexahydro-2H-1,3-dioxolo[4,5-c]pyridin-2-one hydrochloride exemplifies innovation in bioorganic chemistry. Its CAS No. 2219370-80-4 serves as a key identifier for researchers navigating chemical databases or patent literature. As the scientific community prioritizes targeted drug design and sustainable synthesis, this compound’s role is poised to expand, bridging gaps between academic research and industrial applications.